Cas no 1019557-90-4 ([(2-Fluorophenyl)methyl](4-methylpentan-2-yl)amine)

• Product Name: [(2-Fluorophenyl)methyl](4-methylpentan-2-yl)amine
• CAS No: 1019557-90-4
• MF: C₁₃H₂₀FN
• MW: 209.3030
• CID: 5069919
• PubChem ID: 21355550
• Update Time: 2025-05-19

[(2-Fluorophenyl)methyl](4-methylpentan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• [(2-fluorophenyl)methyl](4-methylpentan-2-yl)amine
• n-(2-Fluorobenzyl)-4-methylpentan-2-amine
• N-[(2-fluorophenyl)methyl]-4-methylpentan-2-amine
• [(2-Fluorophenyl)methyl](4-methylpentan-2-yl)amine

• Inchi： 1S/C13H20FN/c1-10(2)8-11(3)15-9-12-6-4-5-7-13(12)14/h4-7,10-11,15H,8-9H2,1-3H3
• InChI Key： BDKFEJPQOJTDHQ-UHFFFAOYSA-N
• SMILES： FC1=C([H])C([H])=C([H])C([H])=C1C([H])([H])N([H])C([H])(C([H])([H])[H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 170
• XLogP3: 3.5
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on [(2-Fluorophenyl)methyl](4-methylpentan-2-yl)amine

Introduction to Compound CAS No. 1019557-90-4: [(2-Fluorophenyl)methyl](4-methylpentan-2-yl)amine

The compound with CAS No. 1019557-90-4, known as [(2-Fluorophenyl)methyl](4-methylpentan-2-yl)amine, is a fascinating organic compound that has garnered attention in various fields of chemistry and materials science. This compound is a derivative of amines, specifically an amine with a complex structure that includes both aromatic and aliphatic components. The fluorophenyl group attached to the methyl chain introduces unique electronic properties, while the 4-methylpentan-2-yl group provides steric bulk and flexibility to the molecule.

Recent studies have highlighted the potential of [(2-Fluorophenyl)methyl](4-methylpentan-2-yl)amine in the development of advanced materials, particularly in the realm of drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance solubility and bioavailability. This application is particularly promising in the pharmaceutical industry, where the need for efficient drug delivery mechanisms is paramount.

In addition to its role in drug delivery, this compound has also been investigated for its potential in catalytic applications. The fluorophenyl group has been shown to enhance the catalytic activity of certain transition metal catalysts, making it a valuable component in asymmetric synthesis reactions. This discovery has opened new avenues for the synthesis of complex organic molecules with high enantioselectivity.

The synthesis of [(2-Fluorophenyl)methyl](4-methylpentan-2-yl)amine involves a multi-step process that combines principles from organic chemistry and catalysis. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact of producing this compound on an industrial scale.

From a structural perspective, the compound's amphiphilic nature is a result of the balance between its hydrophilic amine group and hydrophobic alkyl chain. This property makes it highly versatile in various chemical applications, including surfactants, polymers, and coatings. Its ability to form stable emulsions and self-assembled structures has been exploited in the development of novel materials with tailored properties.

Furthermore, computational studies have provided deeper insights into the electronic structure of [(2-Fluorophenyl)methyl](4-methylpentan-2-yl)amine, revealing its potential as a candidate for nonlinear optical materials. The interplay between its conjugated aromatic system and bulky alkyl groups creates unique electronic transitions that could be harnessed for applications in optoelectronics.

In conclusion, [(2-Fluorophenyl)methyl](4-methylpentan-2-yl)amine (CAS No. 1019557-90-) stands out as a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and properties continue to inspire innovative research, positioning it as a key player in the development of next-generation materials and technologies.